Cas no 1805276-52-1 (6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine)

• Product Name: 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine
• CAS No: 1805276-52-1
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4873228
• Update Time: 2025-05-20

6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-2-3-6(7(10)11)4(13(14)15)1-5(9)12-3/h1,7H,2H2
• InChI Key： BBXAFKJRWNIBAI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine

6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine: A Comprehensive Overview

The compound with CAS No. 1805276-52-1, known as 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with chlorine, chloromethyl, difluoromethyl, and nitro groups. The presence of these substituents imparts unique chemical properties, making it a valuable molecule for various applications.

6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine has been extensively studied for its potential in drug design and development. Recent research has focused on its ability to act as a precursor in the synthesis of bioactive compounds. For instance, studies have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and oxidation reactions, to yield derivatives with enhanced pharmacological activity. These derivatives have shown promise in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine involves a multi-step process that requires precise control over reaction conditions. One of the most efficient methods reported in the literature involves the chlorination of a pyridine derivative followed by subsequent substitutions and oxidations. The use of advanced catalytic systems and green chemistry principles has further improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine has been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have highlighted its ability to form stable charge transfer complexes with other organic molecules, which could be utilized in the design of novel electronic devices.

Moreover, the compound has been investigated for its environmental impact and degradation pathways. Research indicates that 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine undergoes biodegradation under specific environmental conditions, releasing less harmful byproducts. This information is crucial for assessing its safety and sustainability in industrial applications.

Looking ahead, the future of 6-Chloro-2-(chloromethyl)-3-(difluoromethyl)-4-nitropyridine lies in its potential to serve as a building block for advanced chemical structures. Ongoing research is focused on optimizing its synthesis routes and exploring new functionalization strategies to unlock its full potential in diverse fields. As our understanding of this compound deepens, it is expected to play an increasingly important role in both academic research and industrial applications.